Cas no 786677-15-4 (Benzonitrile, 2-methyl-6-(1-methylethyl)- (9CI))

• Product Name: Benzonitrile, 2-methyl-6-(1-methylethyl)- (9CI)
• CAS No: 786677-15-4
• MF: C₁₁H₁₃N
• MW: 159.227622747421
• CID: 984325
• PubChem ID: 15583172
• Update Time: 2025-04-20

Benzonitrile, 2-methyl-6-(1-methylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-methyl-6-(1-methylethyl)- (9CI)
• 2-methyl-6-propan-2-ylbenzonitrile
• DTXSID60574893
• SCHEMBL3860200
• 2-ISOPROPYL-6-METHYLBENZONITRILE
• 786677-15-4
• 2-Methyl-6-(propan-2-yl)benzonitrile
• 2-Methyl-6-isopropylbenzonitrile
• DB-285701
• Benzonitrile, 2-methyl-6-(1-methylethyl)-

• MDL： MFCD09999738
• Inchi： 1S/C11H13N/c1-8(2)10-6-4-5-9(3)11(10)7-12/h4-6,8H,1-3H3
• InChI Key： BNZIOEMEINSGNF-UHFFFAOYSA-N
• SMILES： N#CC1C(C)=CC=CC=1C(C)C

Computed Properties

• Exact Mass: 159.104799419g/mol
• Monoisotopic Mass: 159.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes